Cas no 1342544-88-0 (4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride
• CAS No: 1342544-88-0
• MF: C₁₂H₁₇ClO₃S
• MW: 276.779581785202
• MDL: MFCD19675768
• CID: 5573516
• PubChem ID: 64200163
• Update Time: 2025-07-02

4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride
• 1-Butanesulfonyl chloride, 4-(3,4-dimethylphenoxy)-

• MDL： MFCD19675768
• Inchi： 1S/C12H17ClO3S/c1-10-5-6-12(9-11(10)2)16-7-3-4-8-17(13,14)15/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： LMKYLQPUWDHYAV-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCOC1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±33.0 °C(Predicted)

Additional information on 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride

Introduction to 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride (CAS No. 1342544-88-0) and Its Emerging Applications in Chemical Biology

The compound 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride (CAS No. 1342544-88-0) represents a significant advancement in the realm of specialized organic chemistry, particularly within the context of medicinal and biochemical research. As a sulfonyl chloride derivative, this molecule has garnered attention due to its versatile structural features and potential applications in drug discovery, synthetic chemistry, and biomolecular interactions. The presence of both a sulfonyl chloride group and an aromatic phenoxy moiety attached to a butyl chain imparts unique reactivity and binding properties, making it a valuable tool for researchers exploring novel therapeutic strategies.

In recent years, the pharmaceutical industry has increasingly leveraged sulfonyl chloride compounds for their ability to participate in nucleophilic substitution reactions, enabling the synthesis of complex derivatives with tailored biological activities. The 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride molecule exemplifies this trend, offering a synthetic handle that facilitates the introduction of sulfonamide functionalities into larger molecular frameworks. Such modifications are critical for designing molecules that interact with biological targets with high specificity and affinity.

One of the most compelling aspects of this compound is its utility in the development of protein kinase inhibitors. Protein kinases play a pivotal role in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer and inflammatory disorders. The sulfonyl chloride group in 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride can be selectively incorporated into kinase inhibitors through amidation or esterification reactions with appropriate nucleophiles. This flexibility has been exploited in recent studies aiming to modulate the activity of kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are central to signaling pathways involved in tumor progression.

Recent advancements in computational chemistry have further highlighted the potential of 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride as a scaffold for drug design. Molecular docking simulations have demonstrated that derivatives of this compound can effectively bind to the ATP-binding pockets of kinases, competing with natural substrates and inhibiting enzyme activity. The bulky dimethylphenyl group enhances binding by occupying hydrophobic pockets within the kinase active site, while the butyl chain provides additional interactions through hydrophobic and van der Waals forces. These structural features make it an attractive candidate for further optimization into potent kinase inhibitors.

Beyond its role in kinase inhibition, 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride has shown promise in other areas of biochemical research. For instance, its ability to undergo facile sulfonamide bond formation has been utilized in the synthesis of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in processes ranging from digestion to blood clotting. Inhibiting specific proteases has therapeutic implications for conditions such as arthritis (where matrix metalloproteinases are implicated) and HIV (where protease inhibition is a cornerstone of antiviral therapy). The compound’s reactivity allows for the rapid generation of sulfonamide-based protease inhibitors with diverse pharmacological profiles.

The influence of substituents on the aromatic ring also contributes to the functional diversity of 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride derivatives. The 3,4-dimethyl substitution pattern enhances lipophilicity while maintaining good solubility in polar solvents, making it suitable for both in vitro assays and potential in vivo applications. This balance is crucial for drug candidates that must traverse biological membranes yet remain bioactive at target sites. Additionally, the phenoxy group can participate in hydrogen bonding interactions with polar residues in protein targets, further improving binding affinity.

In summary, 4-(3,4-dimethylphenoxy)butane-1-sulfonyl chloride (CAS No. 1342544-88-0) stands out as a versatile building block with significant implications for modern drug discovery and chemical biology. Its unique structural features enable it to serve as a scaffold for developing inhibitors targeting key enzymes such as protein kinases and proteases. As research continues to uncover new therapeutic opportunities at the intersection of organic chemistry and biochemistry, compounds like this will undoubtedly play an integral role in shaping future medical interventions.